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Chorismate mutase (CM) is a key enzyme in the shikimate pathway, positioned at a critical

metabolic branch point. It catalyzes the conversion of chorismate to prephenate, the precursor

for the essential aromatic amino acids phenylalanine and tyrosine. These amino acids are not

only vital for protein synthesis but also serve as precursors for a vast array of secondary

metabolites crucial for plant growth, development, and defense, including lignin, flavonoids,

and various alkaloids. In conifers, where the production of phenolic compounds for lignification

and defense is particularly pronounced, the regulation and activity of chorismate mutase are of

significant interest.

This guide provides a comparative overview of the functional characteristics of chorismate

mutase isoforms in conifers, with a detailed focus on the well-studied Maritime Pine (Pinus

pinaster). Due to a scarcity of published kinetic data for other conifer species, P. pinaster

serves as the primary model for understanding the biochemical properties of these enzymes in

this important plant group.

Performance Comparison of Chorismate Mutase
Isoforms
Recent research has identified two distinct chorismate mutase isoforms in Maritime Pine,

designated PpCM1 and PpCM2.[1][2] Both isoforms are localized to the plastids, suggesting
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that, unlike in some angiosperms, conifers may lack a cytosolic chorismate mutase.[2] The

kinetic parameters of these two enzymes reveal subtle but potentially significant differences in

their catalytic efficiencies.

Parameter PpCM1 PpCM2

Species Pinus pinaster Pinus pinaster

Subcellular Localization Plastid Plastid

Km (mM) 1.6
Not explicitly determined, but

activity was measured

kcat (s-1) 29.4
Not explicitly determined, but

activity was measured

kcat/Km (s-1·mM-1) 18.4 Not explicitly determined

Allosteric Regulation

- Activation by Tryptophan Yes Yes

- Inhibition by Phenylalanine Yes
Yes (less sensitive than

PpCM1)

- Inhibition by Tyrosine Yes Yes

Putative Role

General

Phenylalanine/Tyrosine

Biosynthesis

Phenylalanine synthesis

associated with lignification

Note: While gene sequences for chorismate mutase have been identified in other conifers such

as Norway Spruce (Picea abies) and Loblolly Pine (Pinus taeda), comprehensive biochemical

and kinetic data for the purified enzymes from these species are not yet available in the peer-

reviewed literature.[2]

Signaling Pathways and Regulatory Context
Chorismate mutase in conifers is a critical regulatory point in the shikimate pathway, controlling

the metabolic flux towards the synthesis of phenylalanine and tyrosine.[1][3] The activity of

conifer chorismate mutases is allosterically regulated by the downstream aromatic amino acids.
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[1][2] Tryptophan acts as an activator, while phenylalanine and tyrosine act as feedback

inhibitors.[1][2] This regulation allows the plant to maintain a balance in the production of these

essential amino acids. The differential sensitivity of PpCM1 and PpCM2 to feedback inhibition

by phenylalanine suggests distinct physiological roles, with PpCM2 potentially playing a more

prominent role in processes requiring high levels of phenylalanine, such as lignification.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b190787?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/380950582_Properties_and_Functional_Analysis_of_Two_Chorismate_Mutases_from_Maritime_Pine
https://pmc.ncbi.nlm.nih.gov/articles/PMC11171525/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11171525/
https://pubmed.ncbi.nlm.nih.gov/38891061/
https://pubmed.ncbi.nlm.nih.gov/38891061/
https://www.benchchem.com/product/b190787#functional-characterization-of-chorismate-mutases-in-conifers
https://www.benchchem.com/product/b190787#functional-characterization-of-chorismate-mutases-in-conifers
https://www.benchchem.com/product/b190787#functional-characterization-of-chorismate-mutases-in-conifers
https://www.benchchem.com/product/b190787#functional-characterization-of-chorismate-mutases-in-conifers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b190787?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

